Cas no 1248082-17-8 (METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE)

METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE Chemical and Physical Properties
Names and Identifiers
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- METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE
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METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1068650-0.5g |
methyl 2-amino-3-methoxy-2-phenylpropanoate |
1248082-17-8 | 95% | 0.5g |
$557.0 | 2023-10-28 | |
Enamine | EN300-1068650-5.0g |
methyl 2-amino-3-methoxy-2-phenylpropanoate |
1248082-17-8 | 95% | 5g |
$2070.0 | 2023-06-10 | |
Aaron | AR01EK20-50mg |
METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE |
1248082-17-8 | 95% | 50mg |
$254.00 | 2025-02-10 | |
Enamine | EN300-1068650-1g |
methyl 2-amino-3-methoxy-2-phenylpropanoate |
1248082-17-8 | 95% | 1g |
$714.0 | 2023-10-28 | |
1PlusChem | 1P01EJTO-10g |
METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE |
1248082-17-8 | 95% | 10g |
$3856.00 | 2024-07-10 | |
A2B Chem LLC | AX57692-5g |
METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE |
1248082-17-8 | 95% | 5g |
$2214.00 | 2024-04-20 | |
A2B Chem LLC | AX57692-50mg |
METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE |
1248082-17-8 | 95% | 50mg |
$210.00 | 2024-04-20 | |
1PlusChem | 1P01EJTO-500mg |
METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE |
1248082-17-8 | 95% | 500mg |
$751.00 | 2024-07-10 | |
Enamine | EN300-1068650-0.05g |
methyl 2-amino-3-methoxy-2-phenylpropanoate |
1248082-17-8 | 95% | 0.05g |
$166.0 | 2023-10-28 | |
Enamine | EN300-1068650-10.0g |
methyl 2-amino-3-methoxy-2-phenylpropanoate |
1248082-17-8 | 95% | 10g |
$3069.0 | 2023-06-10 |
METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE Related Literature
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
Additional information on METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE
Comprehensive Overview of METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE (CAS No. 1248082-17-8): Properties, Applications, and Industry Insights
METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE (CAS No. 1248082-17-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This ester derivative, characterized by a phenyl group and methoxy substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C11H15NO3, and precise stereochemistry make it valuable for designing chiral molecules, a hot topic in drug development where enantioselectivity is critical.
Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of compounds like METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE. Researchers are exploring catalytic methods to reduce waste and improve yield, aligning with the global push for eco-friendly manufacturing. The compound’s potential role in peptide mimetics and small-molecule therapeutics also ties into the booming demand for targeted therapies, a frequently searched topic in biopharmaceutical forums.
Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the purity and structure of CAS No. 1248082-17-8. These methods address common user queries about quality control in fine chemical synthesis. Additionally, the compound’s stability under various pH conditions and solubility profiles are critical for formulators, making it a subject of preformulation studies—a trending keyword in pharma R&D circles.
Beyond pharmaceuticals, METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE finds niche applications in flavor and fragrance industries, where its ester functionality contributes to aromatic profiles. This dual utility underscores its cross-industry relevance, a point often highlighted in market analysis reports on specialty chemicals. Regulatory compliance, particularly REACH and FDA guidelines, further dominates discussions around its commercial use, reflecting user concerns about safety data sheets and certification requirements.
Innovations in continuous flow chemistry have opened new avenues for scaling up the synthesis of this compound, reducing batch variability—a frequent pain point for manufacturers. Such advancements align with searches for process intensification strategies, demonstrating how CAS No. 1248082-17-8 sits at the intersection of cutting-edge technology and traditional organic synthesis.
In summary, METHYL 2-AMINO-3-METHOXY-2-PHENYLPROPANOATE exemplifies the convergence of synthetic efficiency, multidisciplinary applications, and regulatory awareness. Its study addresses both academic curiosities and industrial needs, making it a compelling subject for researchers and commercial stakeholders alike.
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